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Compound of Interest

Compound Name: 5,7,8-Trimethylisoquinoline

Cat. No.: B13261388

Get Quote

Compound ID: 5,7,8-Trimethylisoquinoline (CAS: 2059940-65-5) Molecular Formula:

C₁₂H₁₃N Molecular Weight: 171.24 g/mol [1]

Executive Summary
5,7,8-Trimethylisoquinoline is a lipophilic, aromatic nitrogen heterocycle belonging to the

isoquinoline class. While the 1,2,3,4-tetrahydroisoquinoline (THIQ) derivatives are widely

recognized in neuropharmacology (both as neurotoxins and neuroprotective agents), the fully

aromatic 5,7,8-trimethyl isomer represents a distinct chemical space.

Its unique substitution pattern—crowding the "bottom" benzenoid ring (positions 5, 7, and 8)—

creates a specific steric and electronic profile that distinguishes it from common alkaloids like

papaverine or berberine. This guide postulates that 5,7,8-Trimethylisoquinoline acts as a

privileged scaffold for CNS-penetrant ligands, with predicted activity as a Monoamine Oxidase

(MAO) inhibitor and a potential modulator of dopaminergic signaling.

Chemical Profile & Structural Analysis[1][2]
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Structural Attributes
The compound features an isoquinoline core with methyl groups at positions 5, 7, and 8.

Lipophilicity (Predicted LogP ~3.2 - 3.5): The addition of three methyl groups significantly

increases lipophilicity compared to the parent isoquinoline (LogP ~2.0). This suggests high

Blood-Brain Barrier (BBB) permeability.[1]

Steric Hindrance: The "peri" interaction between the C8-methyl and the ring nitrogen (or C1

substituents) creates a steric clash. This may prevent metabolic N-oxidation or reduce affinity

for targets requiring a flat, unhindered approach to the nitrogen lone pair.

Metabolic Blockade: Positions 5 and 8 are typical sites for metabolic hydroxylation in

isoquinolines. Methylation at these positions is predicted to enhance metabolic stability,

potentially prolonging in vivo half-life.[1]

Electronic Properties
The electron-donating methyl groups increase the electron density of the benzenoid ring. This

makes the ring more susceptible to electrophilic aromatic substitution but potentially less

reactive to nucleophilic attack compared to unsubstituted isoquinoline.

Predicted Biological Activity (SAR Analysis)
Note: Direct biological data for this specific isomer is limited. The following profiles are derived

from high-confidence SAR analysis of structural analogs (e.g., 5,8-dimethylisoquinoline,

methylated THIQs).

CNS Activity: MAO Inhibition
Isoquinolines are classical inhibitors of Monoamine Oxidase (MAO).

Mechanism: The planar aromatic ring intercalates into the active site of MAO-A or MAO-B.[1]

Prediction: The 5,7,8-trimethyl pattern provides hydrophobic bulk that may favor selectivity

for MAO-B (similar to deprenyl analogs), which accommodates larger hydrophobic ligands.

This suggests potential utility in Parkinson’s disease therapy or as a reversible

antidepressant.
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Neurotoxicity vs. Neuroprotection[1]
Risk Factor: Endogenous methylated isoquinolines (e.g., N-methyl-salsolinol) are implicated

in dopaminergic neurotoxicity.[1]

Differentiation: Neurotoxicity is typically associated with the pyridinium ion form (N-

methylated cations).[1] 5,7,8-Trimethylisoquinoline is a neutral C-methylated aromatic.[1]

However, if metabolized to a 1,2,3,4-tetrahydro form, it could act as a false neurotransmitter.

Opportunity: As a competitive inhibitor of dopamine transport (DAT) without neurotoxic

activation, it could serve as a neuroprotective agent against MPP+ toxicity.

Antimicrobial Potential
Quaternary ammonium salts of isoquinolines often exhibit potent antibacterial activity. The

5,7,8-trimethyl derivative can be alkylated (e.g., N-benzyl-5,7,8-trimethylisoquinolinium) to

generate novel antimicrobial surfactants that resist oxidative degradation due to the blocked

benzenoid ring.

Experimental Synthesis Protocols
To investigate this compound, a robust synthetic route is required. The Pomeranz-Fritsch

Reaction is recommended due to the availability of the aldehyde precursor.

Protocol A: Synthesis via Pomeranz-Fritsch
Cyclization[1]
Precursors: 3,4,5-Trimethylbenzaldehyde, Aminoacetaldehyde diethyl acetal.

Imine Formation:

Dissolve 3,4,5-Trimethylbenzaldehyde (10 mmol) and Aminoacetaldehyde diethyl acetal

(10 mmol) in dry toluene (50 mL).

Reflux in a Dean-Stark apparatus for 4 hours to remove water.[1]

Evaporate solvent to yield the crude Schiff base (imine).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bldpharm.com/products/67878-83-5.html
https://www.bldpharm.com/products/67878-83-5.html
https://www.benchchem.com/product/b13261388/docs?utm_src=pdf-body#technical-monograph-biological-potential-synthetic-pathways-of-5-7-8-trimethylisoquinoline
https://www.bldpharm.com/products/67878-83-5.html
https://www.bldpharm.com/products/67878-83-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13261388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclization:

Add the crude imine dropwise to cold concentrated sulfuric acid (H₂SO₄, 10 mL) at 0°C.

Stir for 30 minutes, then allow to warm to room temperature.

Heat to 100°C for 1 hour to effect cyclization (Friedel-Crafts type).

Note: The 3,4,5-trimethyl substitution directs cyclization to the ortho position (position 2 or

6 of the phenyl ring), forming the 5,7,8-substitution pattern on the isoquinoline.

Isolation:

Pour the reaction mixture onto crushed ice (100g).

Basify with NH₄OH (25%) to pH 9-10.[1]

Extract with Dichloromethane (DCM, 3 x 50 mL).

Dry over anhydrous Na₂SO₄ and concentrate.

Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Protocol B: In Vitro MAO-B Inhibition Screening[1]
Objective: Determine the IC₅₀ of 5,7,8-Trimethylisoquinoline against MAO-B.

Reagents: Recombinant Human MAO-B (Sigma), Kynuramine (substrate), 5,7,8-
Trimethylisoquinoline (test compound).

Preparation: Dissolve test compound in DMSO (10 mM stock).

Assay:

Incubate MAO-B (0.05 mg/mL) with test compound (0.1 nM – 100 µM) in phosphate buffer

(pH 7.[1]4) for 15 min at 37°C.

Add Kynuramine (50 µM) to initiate reaction.
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Incubate for 30 min.

Stop reaction with 2N NaOH.

Detection: Measure fluorescence of 4-hydroxyquinoline product (Excitation: 310 nm,

Emission: 400 nm).

Analysis: Plot % Inhibition vs. Log[Concentration] to calculate IC₅₀.

Visualizations & Pathways
Synthetic Pathway (DOT Diagram)
This diagram illustrates the Pomeranz-Fritsch route tailored for the 5,7,8-isomer.
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Caption: Figure 1. Pomeranz-Fritsch synthesis strategy for 5,7,8-Trimethylisoquinoline.

Predicted Metabolic Fate (DOT Diagram)
Visualizing the metabolic blockade provided by the methyl groups.
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Click to download full resolution via product page

Caption: Figure 2.[1] Predicted metabolic stability profile showing blockade of common

hydroxylation sites.

Quantitative Data Summary (Predicted)
Property Value (Predicted) Clinical Relevance

LogP 3.2 – 3.5
High CNS penetration; suitable

for oral dosing.[1]

pKa ~5.6

Exists as a mixture of neutral

and cationic forms at

physiological pH.

TPSA 12.9 Å²

Excellent membrane

permeability (Rule of 5

compliant).

Rotatable Bonds 0
Rigid scaffold; high binding

specificity potential.

H-Bond Donors 0 Lipophilic ligand.[1]

Safety & Toxicology
Researchers must handle 5,7,8-Trimethylisoquinoline with protocols designed for novel

alkaloids:

Acute Toxicity: LD50 is unknown. Assume similarity to quinoline (LD50 oral rat ~330 mg/kg).

Genotoxicity: Isoquinolines can intercalate into DNA. The 5,7,8-methyls may reduce

intercalation via steric clash, potentially lowering genotoxicity compared to planar analogs,

but Ames testing is mandatory.

Handling: Use nitrile gloves and a fume hood. Avoid inhalation of dusts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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